Cas no 682748-19-2 (4-(But-1-en-2-yl)benzaldehyde)

4-(But-1-en-2-yl)benzaldehyde structure
4-(But-1-en-2-yl)benzaldehyde structure
Product name:4-(But-1-en-2-yl)benzaldehyde
CAS No:682748-19-2
MF:C11H12O
MW:160.212383270264
CID:969818
PubChem ID:12119849

4-(But-1-en-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-but-1-en-2-ylbenzaldehyde
    • Benzaldehyde, 4-(1-methylenepropyl)- (9CI)
    • 4-(But-1-en-2-yl)benzaldehyde
    • DTXSID00477935
    • 682748-19-2
    • BENZALDEHYDE, 4-(1-METHYLENEPROPYL)-
    • DB-284847
    • Inchi: InChI=1S/C11H12O/c1-3-9(2)11-6-4-10(8-12)5-7-11/h4-8H,2-3H2,1H3
    • InChI Key: XSLKVHNWHHJAGI-UHFFFAOYSA-N
    • SMILES: CCC(=C)C1=CC=C(C=C1)C=O

Computed Properties

  • Exact Mass: 160.088815002g/mol
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

4-(But-1-en-2-yl)benzaldehyde Related Literature

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